Cas no 67829-86-1 (Acetic acid, (2,4-dichlorophenoxy)-, 2-methylphenyl ester)

• Product Name: Acetic acid, (2,4-dichlorophenoxy)-, 2-methylphenyl ester
• CAS No: 67829-86-1
• MF: C₁₅H₁₂Cl₂O₃
• MW: 311.159982681274
• CID: 394052
• PubChem ID: 675636
• Update Time: 2025-04-19

Acetic acid, (2,4-dichlorophenoxy)-, 2-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (2,4-dichlorophenoxy)-, 2-methylphenyl ester
• (2-methylphenyl) 2-(2,4-dichlorophenoxy)acetate
• ST054563
• Oprea1_833934
• 67829-86-1
• Oprea1_442914
• AKOS000491058
• 2-methylphenyl (2,4-dichlorophenoxy)acetate
• CBMicro_047734
• BIM-0047807.P001
• DTXSID50350209

• Inchi： 1S/C15H12Cl2O3/c1-10-4-2-3-5-13(10)20-15(18)9-19-14-7-6-11(16)8-12(14)17/h2-8H,9H2,1H3
• InChI Key： ZCMHOGZDHOCCSA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(=O)OC1C=CC=CC=1C)Cl

Computed Properties

• Exact Mass: 310.01646
• Monoisotopic Mass: 310.0163496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53